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Compound of Interest

Compound Name: Orthosulfamuron

Cat. No.: B1249393

Efficacy of Orthosulfamuron in Ready-Mix
Formulations: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of Orthosulfamuron in ready-
mix formulations with other herbicides, supported by experimental data. The information is
intended to assist researchers and scientists in evaluating the performance of these
formulations for weed management in agricultural systems, primarily focusing on transplanted
rice.

Comparative Efficacy of Orthosulfamuron Ready-
Mix Formulations

Orthosulfamuron, a sulfonylurea herbicide, is often formulated in ready-mixes with other
herbicides to broaden the spectrum of weed control. The most common combinations include
Orthosulfamuron with Pretilachlor and Orthosulfamuron with Bensulfuron-methyl. These
formulations are primarily used for pre-emergence or early post-emergence weed control in
transplanted rice.

Orthosulfamuron + Pretilachlor
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This ready-mix formulation combines the acetolactate synthase (ALS) inhibiting action of
Orthosulfamuron with the fatty acid synthesis inhibition of Pretilachlor, providing a dual mode
of action against a wide range of weeds.

Performance Data:

Field trials have consistently demonstrated the high efficacy of Orthosulfamuron + Pretilachlor
in controlling major weeds in transplanted rice, including grasses, sedges, and broadleaf
weeds.
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Application
Treatment Rate (g
a.i./ha)

Weed
Control
Efficiency
(%)

Weed

Biomass Rice Grain
Reduction Yield (t/ha)
(%)

Reference

Orthosulfamu
ron 0.6% +

) 60 + 600
Pretilachlor

6% GR

95-96

95-96 5.2 [1]

Orthosulfamu
ron 0.6% +
Pretilachlor
6% GR

70 + 700

95-96

95-96 5.3 [1]

Sole
Orthosulfamu 75
ron 50% WG

- 4.8 [1]

Sole
Pretilachlor 750
50% EC

. 4.7 [1]

Bensulfuron-
methyl 0.6%

+ Pretilachlor
6% GR

60 + 600

94-95

94-95 5.1 [1]

Hand
Weeding -

(Twice)

Unweeded

Control

0 3.2 [1]

Key Findings:

e The ready-mix of Orthosulfamuron + Pretilachlor at 60 + 600 g/ha and 70 + 700 g/ha

provided excellent control of a wide range of weeds, with 95-96% reduction in total weed

biomass.[1]
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» This formulation resulted in a significant yield advantage of 9.4-11.0% compared to the sole
applications of either Orthosulfamuron or Pretilachlor.[1]

e The performance of Orthosulfamuron + Pretilachlor was comparable to the standard check
of Bensulfuron-methyl + Pretilachlor.[1]

Orthosulfamuron + Bensulfuron-methyl

This combination leverages two ALS inhibitors to provide robust control of sedges and
broadleaf weeds.

Performance Data:
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o Weed Weed
Application ] ) )
Control Biomass Rice Grain
Treatment Rate (g o ) ) Reference
/ha) Efficiency Reduction Yield (t/ha)
a.i./ha

(%) (%)

Sequential
application of
Pyrazosulfuro
n-ethyl fb
46-98 43-95 - [2]
Orthosulfamu
ron and
Butachlor +

Propanil

Sequential

application of

Pyrazosulfuro

n-ethyl fb - - - - [2]
Orthosulfamu

ron fb 2,4-D

amine

Hand
Weeding

(Twice)

Unweeded

Control

Key Findings:

e Sequential application of a pre-emergence herbicide like Pyrazosulfuron-ethyl followed by a
post-emergence application of Orthosulfamuron and another herbicide like Butachlor +
Propanil has been shown to be highly effective, controlling weeds by 46-98% in terms of
density and 43-95% in terms of biomass.[2]

Experimental Protocols
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The data presented in this guide is based on field experiments conducted under standard
agricultural research methodologies.

General Experimental Design

o Design: Randomized Complete Block Design (RCBD) with three or four replications.
» Plot Size: Varies by study, typically ranging from 20 to 50 square meters.
o Crop: Transplanted rice (varieties specified in individual studies).

» Weed Management: Treatments are applied at specified rates and timings (pre-emergence
or early post-emergence). Control plots (hand-weeded and unweeded) are included for
comparison.

Herbicide Application

» Pre-emergence (PE): Herbicides are typically applied within 3-5 days after transplanting
(DAT).

o Early Post-emergence (EPOE): Herbicides are generally applied between 10-15 DAT.

» Application Method: Uniform spraying using a knapsack sprayer with a specified nozzle type
and water volume.

Data Collection and Analysis

» Weed Density and Biomass: Weed counts and dry weight are recorded from randomly
selected quadrats within each plot at specified intervals (e.g., 30, 60, and 90 DAT).

o Weed Control Efficiency (WCE): Calculated using the formula: WCE (%) = [(WDC - WDT) /
WDC] x 100, where WDC is the weed dry matter in the unweeded control plot and WDT is
the weed dry matter in the treated plot.

o Crop Yield: Grain yield is recorded from the net plot area at harvest and typically adjusted to
a standard moisture content.
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 Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA), and treatment
means are compared using appropriate statistical tests (e.g., Duncan's Multiple Range Test
or Fisher's LSD) at a significance level of p < 0.05.

Mode of Action and Experimental Workflow
Signaling Pathway of ALS Inhibitor Herbicides

Orthosulfamuron and Bensulfuron-methyl belong to the sulfonylurea class of herbicides that
act by inhibiting the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid
synthase (AHAS).[3] This enzyme is crucial for the biosynthesis of branched-chain amino acids
(valine, leucine, and isoleucine) in plants. Inhibition of ALS leads to a deficiency of these
essential amino acids, which in turn halts protein synthesis and cell division, ultimately causing

plant death.
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Orthosulfamuron
(ALS Inhibitor) Inhibition
1

Pyruvate

Plant Metabolic Pathway

Catalysis

Branched-Chain Amino Acids
(Valine, Leucine, Isoleucine)

Plant Growth
&

Acetolactate Synthase
(ALSIAHAS)

Protein Synthesis
Cell Division

Click to download full resolution via product page

Caption: Mode of action of Orthosulfamuron as an ALS inhibitor.

Experimental Workflow for Herbicide Efficacy Trial

The following diagram outlines the typical workflow for conducting a field trial to evaluate the
efficacy of a new herbicide formulation.
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Caption: Standard workflow for a herbicide efficacy field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Orthosulfamuron (Ref: IR5878) [sitem.herts.ac.uk]

3. Orthosulfamuron | C16H20N606S | CID 11091168 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Efficacy of Orthosulfamuron in ready-mix formulations
with other herbicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1249393#efficacy-of-orthosulfamuron-in-ready-mix-
formulations-with-other-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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